molecular formula C7H7N3S B189872 4-(thiophen-3-yl)-1H-pyrazol-5-amine CAS No. 162286-51-3

4-(thiophen-3-yl)-1H-pyrazol-5-amine

Cat. No. B189872
CAS RN: 162286-51-3
M. Wt: 165.22 g/mol
InChI Key: NFNFJQYDRLAREK-UHFFFAOYSA-N
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Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .


Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates . A series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis .


Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S .


Chemical Reactions Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .


Physical And Chemical Properties Analysis

Thiophene derivatives show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .

Scientific Research Applications

Organic Semiconductors

4-(Thiophen-3-yl)-1H-pyrazol-5-amine: derivatives are pivotal in the development of organic semiconductors. Their unique structure allows for efficient charge transport, making them suitable for use in organic field-effect transistors (OFETs). The thiophene ring’s ability to stabilize charge through resonance makes these compounds excellent candidates for high-performance semiconducting materials .

Corrosion Inhibitors

The thiophene moiety in these compounds serves as an effective corrosion inhibitor, particularly in industrial applications. By forming a protective layer on metal surfaces, they prevent or slow down the corrosion process, which is crucial for extending the lifespan of metal components in harsh environments .

Anticancer Agents

Thiophene derivatives exhibit potent anticancer properties. They can be designed to target specific cancer cells without affecting healthy cells, reducing side effects commonly associated with chemotherapy. Research into thiophene-based compounds continues to uncover new potential treatments for various types of cancer .

Anti-inflammatory Medications

The anti-inflammatory properties of thiophene compounds make them valuable in the creation of nonsteroidal anti-inflammatory drugs (NSAIDs). These medications are used to reduce inflammation and alleviate pain in conditions such as arthritis .

Antimicrobial Applications

4-(Thiophen-3-yl)-1H-pyrazol-5-amine: and its analogs have shown effectiveness as antimicrobial agents. Their ability to disrupt bacterial cell walls or interfere with vital bacterial enzymes makes them promising candidates for new antibiotics, especially in an era of increasing antibiotic resistance .

Antihypertensive Drugs

Compounds containing the thiophene ring have been utilized in the development of antihypertensive drugs. These drugs work by relaxing blood vessels, thereby lowering blood pressure and reducing the risk of heart disease and stroke .

Anti-atherosclerotic Therapeutics

The anti-atherosclerotic effects of thiophene derivatives are of great interest in cardiovascular research. They help in preventing the formation of atherosclerotic plaques in arteries, which can lead to heart attacks and other cardiovascular diseases .

Safety and Hazards

Based on the safety data sheet for a related compound, 4-(thiophen-3-yl)aniline, it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area .

Future Directions

Thiophene and its derivatives showed extensive significance in the pharmaceutical field because of its varied biological and clinical applications . There is an urgent need to design effective, potent, and novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties . This suggests that future research could focus on developing new thiophene-based compounds with improved properties.

properties

IUPAC Name

4-thiophen-3-yl-1H-pyrazol-5-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N3S/c8-7-6(3-9-10-7)5-1-2-11-4-5/h1-4H,(H3,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NFNFJQYDRLAREK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC=C1C2=C(NN=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

165.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(thiophen-3-yl)-1H-pyrazol-5-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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